Cas no 872688-69-2 (3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine
• CAS No: 872688-69-2
• MF: C₁₈H₁₅ClN₂S
• MW: 326.843101739883
• CID: 6447669
• Update Time: 2025-06-11

3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine
• 3-(4-chlorophenyl)-6-[(2-methylphenyl)methylsulfanyl]pyridazine

• Inchi： 1S/C18H15ClN2S/c1-13-4-2-3-5-15(13)12-22-18-11-10-17(20-21-18)14-6-8-16(19)9-7-14/h2-11H,12H2,1H3
• InChI Key： QYQHFRCDGINNEN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=NN=C(SCC2=CC=CC=C2C)C=C1

Additional information on 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine

Introduction to 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine (CAS No. 872688-69-2)

3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine, also known by its CAS number 872688-69-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine make it a valuable candidate for various biological and pharmacological studies.

The molecular structure of 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine consists of a pyridazine core substituted with a 4-chlorophenyl group at the 3-position and a (2-methylphenyl)methylsulfanyl group at the 6-position. These substituents confer specific chemical and biological properties that have been the focus of recent research efforts. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, while the methylsulfanyl group contributes to its reactivity and stability.

In terms of its synthesis, 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of 4-chlorobenzaldehyde with an appropriate pyridazine precursor, followed by the introduction of the (2-methylphenyl)methylsulfanyl group via a sulfuration reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further research applications.

The biological activity of 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine has been extensively studied in recent years. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression and activity of pro-inflammatory cytokines and chemokines. These findings suggest that 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and asthma.

In addition to its pharmacological properties, the safety profile of 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

The potential applications of 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine extend beyond traditional pharmaceutical uses. Recent studies have explored its utility in other areas such as agrochemicals and materials science. For example, its ability to inhibit certain enzymes may be harnessed to develop new herbicides or pesticides with improved selectivity and reduced environmental impact. Additionally, the unique chemical properties of this compound could be exploited in the design of novel materials with enhanced functional characteristics.

In conclusion, 3-(4-chlorophenyl)-6-{(2-methylphenyl)methylsulfanyl}pyridazine (CAS No. 872688-69-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.